Cas no 1803432-34-9 (3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide)

• Product Name: 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide
• CAS No: 1803432-34-9
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4909942
• Update Time: 2025-08-05

3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-5-1-3(13)4(2-12)15-6(5)7(14)16/h1H,13H2,(H2,14,16)
• InChI Key： XWRCXRQAWKFGHS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C#N)N=C1C(N)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.2
• Topological Polar Surface Area: 115

Additional information on 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide

Recent Advances in the Study of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide (CAS: 1803432-34-9)

3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide (CAS: 1803432-34-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide involves multi-step chemical reactions, with a key emphasis on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and drug discovery programs. Researchers have also explored its structural analogs to enhance bioavailability and reduce potential toxicity, which are critical factors in pharmaceutical development.

In terms of biological activity, 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide has demonstrated inhibitory effects on specific kinase targets, which are implicated in various cancers and inflammatory diseases. Preclinical studies have revealed its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR cascade, suggesting its potential as a therapeutic agent for oncology applications. Additionally, its antimicrobial properties have been investigated, with preliminary data indicating efficacy against resistant bacterial strains, highlighting its versatility in addressing unmet medical needs.

Recent publications have also highlighted the compound's pharmacokinetic and pharmacodynamic profiles, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are crucial for understanding its therapeutic window and potential side effects, which are essential for clinical translation. Furthermore, computational modeling and molecular docking studies have been employed to predict its binding affinity and interaction with target proteins, offering a rational basis for further structural optimization.

In conclusion, 3-Amino-2-cyano-5-(trifluoromethoxy)pyridine-6-carboxamide (CAS: 1803432-34-9) represents a promising candidate for drug development, with its multifaceted biological activities and improved synthetic accessibility. Ongoing research aims to explore its full therapeutic potential, including combination therapies and targeted delivery systems, to address complex diseases. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to make significant contributions to the field of chemical biology and medicine.